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Compound of Interest

Compound Name: Fmoc-N-methyl-tranexamic acid

CAS No.: 173690-50-1

Cat. No.: B065927

Get Quote

Strategic Integration in Peptidomimetics & Antibody-
Drug Conjugates (ADCs)
Executive Summary & Strategic Utility
Fmoc-N-methyl-tranexamic acid (Fmoc-N-Me-AMCHA) is a specialized non-canonical amino

acid building block used to engineer advanced therapeutic modalities. It combines the

structural rigidity of the tranexamic acid (cyclohexane) scaffold with the metabolic stability

conferred by N-methylation.

In modern drug development, this residue is utilized to solve two specific failure modes in

peptide and conjugate therapeutics:

Proteolytic Instability: The N-methyl group blocks enzymatic cleavage sites (amide bonds)

that are typically vulnerable to serum proteases.

Conformational Flop: The trans-cyclohexane ring imposes a rigid linear geometry, reducing

the entropic penalty of binding to a target receptor or acting as a stable spacer in Antibody-

Drug Conjugates (ADCs).
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This guide details the mechanistic rationale, synthesis protocols, and quality control measures

required to successfully integrate this residue into your drug development pipeline.

Mechanistic Rationale in Drug Design
The "Stiff-Linker" Advantage in ADCs
In Antibody-Drug Conjugates, the linker determines the stability and pharmacokinetics of the

payload. Standard alkyl linkers often suffer from hydrophobicity-induced aggregation.

Mechanism: The cyclohexane ring of Fmoc-N-Me-AMCHA provides steric bulk that disrupts

intermolecular aggregation of hydrophobic payloads (e.g., PBD dimers, auristatins).

Benefit: The trans configuration maintains an extended conformation (~5-6 Å spacing),

preventing the "folding back" of the payload onto the antibody.

Peptidomimetic Stabilization
For peptide-based drugs, replacing a flexible Glycine or Alanine with N-Me-AMCHA introduces

a "kink" and rigidity.

Metabolic Shielding: The N-methyl group stericallly hinders the approach of peptidases (e.g.,

chymotrypsin), significantly extending plasma half-life (

).

Permeability: N-methylation removes a hydrogen bond donor (the amide proton), lowering

the desolvation energy required to cross lipophilic membranes, thus improving oral

bioavailability.

Structural Logic Diagram
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Figure 1: Functional decomposition of Fmoc-N-methyl-tranexamic acid utility in drug design.

Experimental Protocol: Solid Phase Peptide
Synthesis (SPPS)
Integrating N-methylated, sterically hindered amino acids requires deviating from standard

SPPS protocols. The secondary amine of the N-methyl group makes the subsequent coupling

step difficult.

Critical Reagents
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Component Recommendation Rationale

Coupling Reagent HATU or COMU

Standard HBTU/DIC is too

weak for hindered N-methyl

amines.

Base DIEA (Diisopropylethylamine)

Maintains basic pH for

activation without causing

racemization.

Solvent
DMF (or NMP for difficult

sequences)

NMP reduces aggregation

during synthesis of

hydrophobic segments.

Monitoring Chloranil Test

Do NOT use Kaiser Test.

Ninhydrin does not react with

secondary amines (N-methyl).

Step-by-Step Coupling Protocol
Step 1: Coupling Fmoc-N-Me-AMCHA to the Resin

Note: Coupling this residue to the chain is usually standard.

Dissolve Fmoc-N-Me-AMCHA (3.0 eq), HATU (2.9 eq), and DIEA (6.0 eq) in minimal DMF.

Pre-activate for 2 minutes.

Add to resin. Shake for 60–90 minutes at Room Temperature (RT).

Wash resin 3x with DMF.

Step 2: Fmoc Removal (Deprotection)

Treat resin with 20% Piperidine in DMF (2 x 10 min).

Wash resin 5x with DMF.

QC Point: Perform Chloranil Test.
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Positive Result: Blue/Green beads (indicates free secondary amine).

Negative Result: Colorless/Yellow (indicates protected amine).

Step 3: Coupling the NEXT Amino Acid (The Critical Step)

Challenge: You are now coupling onto a bulky secondary amine. This is the rate-limiting step.

Use HATU or PyAOP (high efficiency).

Use Double Coupling:

Round 1: 4 eq AA, 4 eq HATU, 8 eq DIEA for 2 hours.

Round 2: Fresh reagents, same stoichiometry, for 2 hours (or overnight).

Capping (Optional but Recommended): Acetylate unreacted amines to prevent deletion

sequences.

SPPS Logic Flow
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Figure 2: SPPS Workflow emphasizing the critical secondary amine coupling juncture.

Quality Control & Characterization
When analyzing peptides containing Fmoc-N-methyl-tranexamic acid, standard HPLC

retention times will shift significantly due to the lipophilicity of the cyclohexane ring.

Analytical Expectations
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HPLC: Expect a retention time shift to higher organic % (later elution) compared to non-

methylated or linear analogs (like Lysine or Aminocaproic acid).

Mass Spectrometry (ESI-MS):

Molecular Weight (Fmoc-N-Me-AMCHA): 393.48 g/mol .[1][2]

Residue Mass (in peptide): 153.2 g/mol (N-Me-AMCHA residue).

Check: Look for the +14 Da mass shift vs. standard Tranexamic acid residue (if comparing

analogs).

Troubleshooting Common Issues
Observation Root Cause Corrective Action

Deletion Sequence (Missing

Next AA)

Incomplete coupling onto the

N-methyl secondary amine.

Switch to HATU or COMU.

Perform double coupling at

50°C (microwave assisted if

possible).

Low Yield
Steric aggregation of the

hydrophobic cyclohexane ring.

Use ChemMatrix resin (better

swelling) or add pseudoproline

dipeptides elsewhere in the

sequence to break structure.

Racemization
Over-activation during

coupling.

Use Oxyma Pure as an

additive. Keep base (DIEA)

ratio strictly 2:1 to coupling

reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Tranexamic acid | Sigma-Aldrich [sigmaaldrich.com]

2. chembk.com [chembk.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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